Cas no 868284-36-0 (1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid)

1-[(tert-Butoxy)carbonyl]azepane-4-carboxylic acid is a protected derivative of azepane-4-carboxylic acid, featuring a Boc (tert-butoxycarbonyl) group that enhances stability and facilitates selective deprotection under mild acidic conditions. This compound is widely utilized in peptide synthesis and medicinal chemistry as a versatile building block, offering improved solubility and handling compared to its unprotected counterpart. The Boc group ensures compatibility with a range of reaction conditions, making it suitable for multi-step synthetic routes. Its crystalline form allows for high purity and straightforward characterization, while the carboxylic acid functionality enables further derivatization. This reagent is particularly valuable in the preparation of pharmacologically active intermediates and complex heterocycles.
1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid structure
868284-36-0 structure
Product Name:1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid
CAS No:868284-36-0
MF:C12H21NO4
MW:243.29944396019
MDL:MFCD10687156
CID:718959
PubChem ID:23160608
Update Time:2025-06-06

1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-BOC-AZEPANE-4-CARBOXYLIC ACID
    • 1-(tert-butoxycarbonyl)azepane-4-carboxylic acid
    • 1-[(2-methylpropan-2-yl)oxycarbonyl]azepane-4-carboxylic acid
    • 1H-Azepine-1,4-dicarboxylicacid, hexahydro-, 1-(1,1-dimethylethyl) ester
    • 1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid
    • CS-0036627
    • MFCD10687156
    • AKOS015999630
    • SY037340
    • SCHEMBL5425897
    • RZQHJTNUKFLYEA-UHFFFAOYSA-N
    • 868284-36-0
    • Perhydro-azepine-1,4-dicarboxylic acid 1-tert-butyl ester
    • PB13260
    • 1-BOC-AZEPANE-4-CARBOXYLICACID
    • AS-36874
    • DTXSID60631137
    • EN300-152430
    • MDL： MFCD10687156
    • Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(16)13-7-4-5-9(6-8-13)10(14)15/h9H,4-8H2,1-3H3,(H,14,15)
    • InChI Key： RZQHJTNUKFLYEA-UHFFFAOYSA-N
    • SMILES： O(C(C)(C)C)C(N1CCCC(C(=O)O)CC1)=O

Computed Properties

  • Exact Mass: 243.14700
  • Monoisotopic Mass: 243.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8A^2
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Liquid
  • PSA: 66.84000
  • LogP: 2.04610

1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid Security Information

1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid Pricemore >>

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1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:868284-36-0)1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid
Order Number:A841839
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:54
Price ($):576.0/168.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:868284-36-0)1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid
A841839
Purity:99%/99%
Quantity:5g/1g
Price ($):576.0/168.0
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